Cas no 68146-52-1 (Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester)

Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester structure
68146-52-1 structure
Product Name:Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester
CAS No:68146-52-1
MF:C21H42O8S2
MW:486.683385372162
CID:525418
PubChem ID:350620
Update Time:2025-04-19

Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester
    • 2,3-bis(methylsulfonyloxy)propyl hexadecanoate
    • (+-)-1,2-bis-methanesulfonyloxy-3-palmitoyloxy-propane
    • (+-)-1,2-Bis-methansulfonyloxy-3-palmitoyloxy-propan
    • (+-)-O1,O2-Bis-methansulfonyl-O3-palmitoyl-glycerin
    • AC1L6WMO
    • NSC513355
    • NSC-513355
    • DTXSID20325621
    • 68146-52-1
    • Inchi: 1S/C21H42O8S2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(22)27-18-20(29-31(3,25)26)19-28-30(2,23)24/h20H,4-19H2,1-3H3
    • InChI Key: IKLNERRJRIZDAH-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC(COS(C)(=O)=O)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 486.23226
  • Monoisotopic Mass: 486.232
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 22
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.121
  • Boiling Point: 627.7°Cat760mmHg
  • Flash Point: 333.4°C
  • Refractive Index: 1.475
  • PSA: 113.04
  • LogP: 6.49350
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